2-[1-(3-Methyl-2-butenyl)-3-oxo-2-piperazinyl]acetic acid

• Molecular Formula: C11H18N2O3
• Molecular Weight: 226.27 g/mol
• IUPAC Name: 2-[1-(3-methylbut-2-enyl)-3-oxopiperazin-2-yl]acetic acid
• InChI: InChI=1S/C11H18N2O3/c1-8(2)3-5-13-6-4-12-11(16)9(13)7-10(14)15/h3,9H,4-7H2,1-2H3,(H,12,16)(H,14,15)
• InChI Key: MARIFOWYUTYWLP-UHFFFAOYSA-N
• SMILES: CC(=CCN1CCNC(=O)C1CC(=O)O)C
• Canonical SMILES: CC(=CC[NH+]1CCNC(=O)C1CC(=O)[O-])C

Description

2-[1-(3-Methyl-2-butenyl)-3-oxo-2-piperazinyl]acetic acid is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is also known as MPAA and is a derivative of the natural compound, kynurenine. MPAA has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of MPAA is not fully understood, but it is thought to involve the modulation of various signaling pathways in the brain. MPAA has been shown to activate the Nrf2/ARE pathway, which plays a key role in the regulation of oxidative stress and inflammation. MPAA also modulates the activity of glutamate receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
MPAA has been shown to have a variety of biochemical and physiological effects. In addition to its neuroprotective effects, MPAA has been shown to have anti-inflammatory and antioxidant properties. MPAA has also been shown to modulate the activity of various enzymes involved in the metabolism of neurotransmitters and other signaling molecules.

Advantages and Limitations for Lab Experiments

One advantage of using MPAA in lab experiments is its ability to protect neurons from damage caused by oxidative stress and excitotoxicity. This makes it a useful tool for studying the mechanisms underlying neurodegenerative diseases. However, one limitation of using MPAA is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on MPAA. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential as a tool for studying the mechanisms underlying these diseases. Additionally, further research is needed to fully understand the mechanism of action of MPAA and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of MPAA can be achieved through a multi-step process involving the reaction of kynurenine with various reagents. One common method involves the reaction of kynurenine with acetic anhydride and acetic acid in the presence of a catalyst such as p-toluenesulfonic acid. This reaction produces the intermediate compound, N-acetylkynurenine, which can then be converted to MPAA through further reactions.

Scientific Research Applications

MPAA has been studied extensively for its potential applications in scientific research. One area of interest is its potential as a neuroprotective agent. MPAA has been shown to protect neurons from damage caused by oxidative stress and excitotoxicity, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.